![molecular formula C14H18N2O2 B5637619 N-{1-[(dimethylamino)carbonyl]-2-methyl-1-propen-1-yl}benzamide](/img/structure/B5637619.png)
N-{1-[(dimethylamino)carbonyl]-2-methyl-1-propen-1-yl}benzamide
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Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves complex reactions and is essential for understanding the derivatization and functionalization of these molecules. For instance, the synthesis of benzoylamino derivatives has been studied, which includes the use of amide and carbonyl moieties in a lactone group to facilitate hydrogen-bonded dimer formation. This process is significant in understanding the synthesis pathways of similar compounds (Kranjc et al., 2012).
Molecular Structure Analysis
The molecular structure of such compounds is often elucidated using crystallography. For example, a related compound, N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]benzenesulfonamide, has been analyzed using X-ray crystallography, revealing details about its monoclinic space group and cell parameters (Al-Hourani et al., 2016).
Chemical Reactions and Properties
The chemical reactions and properties of these compounds can be diverse. For example, studies on derivatives like N-[(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103) have shown that they can selectively inhibit histone deacetylases, which is significant for understanding their biochemical interactions (Zhou et al., 2008).
Physical Properties Analysis
The physical properties of such compounds, including solubility, melting points, and crystallization behaviors, are crucial for their application in different fields. For example, the crystal structure analysis of benzamides has provided insights into their solid-state characteristics, such as hydrogen bonding patterns and crystal packing (Kumar et al., 2016).
Chemical Properties Analysis
Chemical properties like reactivity, stability, and functional group interactions are central to understanding these compounds. Studies on similar benzamide derivatives have shown various interactions, such as hydrogen bonding and π-π interactions, which are critical for their chemical behavior (Saeed et al., 2020).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[1-(dimethylamino)-3-methyl-1-oxobut-2-en-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O2/c1-10(2)12(14(18)16(3)4)15-13(17)11-8-6-5-7-9-11/h5-9H,1-4H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPRCMNALNSCRQX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C(C(=O)N(C)C)NC(=O)C1=CC=CC=C1)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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